Cas no 1421496-82-3 (4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one)

4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one structure
1421496-82-3 structure
Product Name:4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one
CAS No:1421496-82-3
MF:C17H26N2O5
MW:338.398745059967
CID:5365195
Update Time:2025-07-15

4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-1-(tetrahydro-2H-pyran-4-yl)-2-pyrrolidinone
    • 4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one
    • Inchi: 1S/C17H26N2O5/c20-15-11-13(12-19(15)14-1-7-22-8-2-14)16(21)18-5-3-17(4-6-18)23-9-10-24-17/h13-14H,1-12H2
    • InChI Key: IHJVUTSJBXGOKU-UHFFFAOYSA-N
    • SMILES: N1(C2CCOCC2)CC(C(N2CCC3(OCCO3)CC2)=O)CC1=O

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 576.5±50.0 °C(Predicted)
  • pka: -0.18±0.20(Predicted)

4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one Pricemore >>

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Additional information on 4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one

Comprehensive Analysis of 4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one (CAS No. 1421496-82-3): Structure, Applications, and Research Insights

The compound 4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one (CAS No. 1421496-82-3) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic and heterocyclic framework makes it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both 1,4-dioxa-8-azaspiro[4.5]decane and oxan-4-yl moieties contributes to its versatile binding properties, enabling interactions with diverse biological targets.

In recent years, the demand for spirocyclic compounds like 4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one has surged due to their potential in addressing neurodegenerative diseases and metabolic disorders. Researchers are particularly interested in its pharmacokinetic profile, including its blood-brain barrier (BBB) permeability and metabolic stability. These properties are critical for designing next-generation small-molecule drugs with improved efficacy and safety profiles.

The synthesis of CAS No. 1421496-82-3 involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to enhance yield and purity. Its crystallographic data and spectroscopic characterization (e.g., NMR, HPLC-MS) have been extensively documented, providing a robust foundation for quality control in industrial applications. Notably, its logP value and solubility in polar solvents like DMSO make it suitable for high-throughput screening (HTS) assays.

From a commercial perspective, 4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1-(oxan-4-yl)pyrrolidin-2-one is often procured by contract research organizations (CROs) and pharmaceutical innovators exploring GPCR modulators or kinase inhibitors. Its patent landscape reveals active filings in neuroprotection and anti-inflammatory applications, aligning with trends in precision medicine. Additionally, its green chemistry compatibility—such as minimal waste generation during synthesis—resonates with the industry's shift toward sustainable drug development.

Emerging studies also highlight its potential in epigenetic modulation, particularly as a histone deacetylase (HDAC) enhancer. This aligns with growing public interest in aging research and longevity science, topics frequently searched in academic and AI-driven platforms. Furthermore, its structural analogs are being investigated for antiviral activity, reflecting the post-pandemic focus on broad-spectrum therapeutics.

In summary, CAS No. 1421496-82-3 represents a promising candidate for multidisciplinary research, bridging gaps between medicinal chemistry, computational biology, and industrial scalability. Its molecular diversity and bioavailability underscore its relevance in modern drug pipelines, while its synthetic accessibility ensures cost-effective production. As the scientific community continues to explore its structure-activity relationships (SAR), this compound is poised to play a pivotal role in addressing unmet medical needs.

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